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Compound of Interest |

Compound Name: 5-Bromonicotinimidamide
CAS No.: 345591-93-7
Cat. No.: B1612907
. J

Chemical Identity & Physicochemical Context

Substance Name: 5-Bromonicotinimidamide Systematic Name: 5-Bromo-3-
pyridinecarboximidamide Chemical Family: Halogenated Heteroaromatic Amidine Molecular
Formula:

Molecular Weight: ~200.04 g/mol

Scientific Context

This compound is a bifunctional building block. The 5-bromo position serves as an electrophilic
handle for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), while the 3-amidine
group acts as a nucleophilic precursor for synthesizing fused heterocycles (e.g., pyrimidines,
imidazoles).

Critical Physicochemical Insight:
o Basicity: The amidine group (

) makes this compound a strong organic base. It will readily absorb atmospheric
and moisture to form carbonates or hydrolyze to the amide.

o State: Typically supplied as a hydrochloride salt (more stable) or a hygroscopic free base
solid.
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Hazard Identification & Risk Assessment (GHS)

Note: In the absence of specific toxicological studies for this rare intermediate, classifications

are derived from Structure-Activity Relationships (SAR) of analogous halogenated pyridines

and benzamidines.

lassification (Predicted)

Mechanistic

Hazard Class Category Hazard Statement .
Rationale
Amidine basicity

) ) causes saponification
Skin H315: Causes skin o
) o Cat. 2 S of skin lipids;

Corrosion/Irritation irritation. .
halogenated pyridines
are contact irritants.
High pH of the

i ) amidine moiety upon
Serious Eye H319: Causes serious )
o Cat. 2A o contact with ocular

Damage/Irritation eye irritation. _
moisture causes
immediate irritation.
Dust inhalation

STOT - Single Cat. 3 H335: May cause irritates mucous

at.
Exposure respiratory irritation. membranes due to

localized pH changes.

Acute Toxicity (Oral) Cat. 4

H302: Harmful if

swallowed.

Halogenated pyridines
often exhibit metabolic
toxicity via
cytochrome P450
inhibition.

Pre-Operational Risk Assessment Workflow

Before handling, researchers must determine the salt form. The free base poses a higher risk

of chemical burns and instability than the hydrochloride salt.
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Figure 1: Decision logic for handling based on the chemical state (Salt vs. Free Base).

Storage & Stability Engineering

The primary failure mode for this reagent is hydrolysis. The amidine carbon is electrophilic;
water attacks it to form 5-bromonicotinamide, releasing ammonia.

Storage Protocol
o Atmosphere: Store under inert gas (Argon preferred over Nitrogen due to density).
o Temperature: Refrigerate (

). Cold storage slows hydrolysis kinetics.

o Container: Amber glass with a Teflon-lined cap. Avoid metal containers as the amidine can
complex with transition metals.

Self-Validating Check:

o Before use: Check the physical appearance. The pure compound should be an off-white to
pale yellow solid. If it appears "wet" or smells strongly of ammonia, significant hydrolysis has
occurred.

Operational Handling Protocols
A. Personal Protective Equipment (PPE)
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e Respiratory: N95 (US) or P2 (EU) dust mask required when weighing solids outside a
containment enclosure.

e Ocular: Chemical splash goggles. Safety glasses are insufficient due to the basic nature of
the dust.

o Dermal: Nitrile gloves (minimum 0.11 mm thickness). Double gloving recommended if
handling solutions >0.1 M.

B. Solubilization & Reaction Setup

When using 5-Bromonicotinimidamide in cross-coupling reactions:

e Solvent Choice: Use anhydrous polar aprotic solvents (DMF, DMSO, or Acetonitrile). Avoid
ketones (e.g., acetone) as amidines can react to form imines/aminals.

o Base Compatibility: If using the HCI salt in a Suzuki coupling, add an extra equivalent of
base (e.g.,

) to neutralize the salt and free the amidine, or protect the amidine nitrogen if catalyst
poisoning is observed.

C. Waste Disposal

e Segregation: Do not mix with acidic waste streams immediately; the exothermic
neutralization can cause splattering.

o Deactivation: Quench residues with dilute acid (1M HCI) to convert the basic amidine to the
stable, water-soluble salt before disposal in the organic halogenated waste stream.

Emergency Response Procedures
First Aid Logic

The response protocol prioritizes neutralizing the high pH insult to tissues.
o Eye Contact:

o Action: Rinse immediately with water for 15 minutes.
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o Mechanism: Dilution is critical to stop alkaline hydrolysis of the corneal proteins.

e Skin Contact:
o Action: Wash with soap and water. Do not use ethanol (increases permeability).
o Mechanism: Mechanical removal of the solid prevents dermal absorption.

e Inhalation:
o Action: Move to fresh air. If breathing is difficult, administer oxygen.

o Mechanism: Reduces pulmonary inflammation caused by alkaline dust deposition.

Firefighting Measures
e Media: Dry chemical,
, or alcohol-resistant foam.

e Warning: Combustion produces toxic gases: Hydrogen Bromide (HBr), Nitrogen Oxides (

), and Hydrogen Cyanide (HCN). Firefighters must wear full SCBA.
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Figure 2: Emergency response workflow emphasizing immediate dilution and medical follow-
up.
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[https://www.benchchem.com/product/b1612907#safety-data-sheet-sds-for-5-
bromonicotinimidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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